Cas no 898788-41-5 (3-(4-Chlorophenyl)-2',4'-dichloropropiophenone)

• Product Name: 3-(4-Chlorophenyl)-2',4'-dichloropropiophenone
• CAS No: 898788-41-5
• MF: C₁₅H₁₁Cl₃O
• MW: 313.606241464615
• CID: 870422
• PubChem ID: 24726102
• Update Time: 2025-09-27

3-(4-Chlorophenyl)-2',4'-dichloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-(2,4-dichlorophenyl)propan-1-one
• 3-(4-CHLOROPHENYL)-2',4'-DICHLOROPROPIOPHENONE
• 3-(4-chloro-phenyl)-1-(2,4-dichloro-phenyl)-propan-1-one
• 898788-41-5
• MFCD03843491
• DTXSID70644495
• AKOS016021991
• SCHEMBL3739418
• 3-(4-Chlorophenyl)-2',4'-dichloropropiophenone

• MDL： MFCD03843491
• Inchi： 1S/C15H11Cl3O/c16-11-4-1-10(2-5-11)3-8-15(19)13-7-6-12(17)9-14(13)18/h1-2,4-7,9H,3,8H2
• InChI Key： JUIDXPVTRRFKLV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCC1C=CC(=CC=1)Cl)=O)Cl

Computed Properties

• Exact Mass: 311.98800
• Monoisotopic Mass: 311.987548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.46230

Additional information on 3-(4-Chlorophenyl)-2',4'-dichloropropiophenone

Comprehensive Overview of 3-(4-Chlorophenyl)-2',4'-dichloropropiophenone (CAS No. 898788-41-5): Properties, Applications, and Industry Insights

3-(4-Chlorophenyl)-2',4'-dichloropropiophenone (CAS No. 898788-41-5) is a specialized organic compound with a molecular formula of C₁₅H₁₁Cl₃O. This chlorinated propiophenone derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's dichlorophenyl and chlorophenyl moieties contribute to its distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing demand for halogenated aromatic ketones like 3-(4-Chlorophenyl)-2',4'-dichloropropiophenone in drug discovery programs. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of targeted therapies and specialty chemicals. The compound's CAS No. 898788-41-5 frequently appears in patent literature, underscoring its industrial relevance.

From a synthetic chemistry perspective, 3-(4-Chlorophenyl)-2',4'-dichloropropiophenone demonstrates interesting reactivity patterns. The electron-withdrawing effects of its chlorine substituents influence its behavior in nucleophilic substitution reactions, while the propiophenone backbone offers versatile functionalization opportunities. These characteristics make it particularly valuable for constructing complex molecular architectures in medicinal chemistry applications.

Environmental and safety considerations for handling chlorinated organic compounds like CAS No. 898788-41-5 remain a key industry focus. Modern laboratories emphasize green chemistry principles when working with such materials, including proper waste management protocols and sustainable synthesis routes. These practices align with current trends in responsible chemical manufacturing and ESG compliance in the chemical sector.

The analytical characterization of 3-(4-Chlorophenyl)-2',4'-dichloropropiophenone typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical parameters for research applications. The chromatographic behavior of this compound has been extensively studied to optimize separation protocols in complex mixtures.

Market analysts note increasing interest in specialty chemical intermediates like CAS No. 898788-41-5, driven by expansion in pharmaceutical R&D and agrochemical innovation. The compound's structural versatility makes it particularly valuable for developing next-generation crop protection agents and small molecule therapeutics. Industry reports suggest steady growth in demand for such fine chemicals over the coming decade.

Quality control standards for 3-(4-Chlorophenyl)-2',4'-dichloropropiophenone have become increasingly stringent, with manufacturers implementing rigorous analytical testing protocols and quality assurance systems. The compound's spectroscopic fingerprints and chromatographic profiles are well-documented in scientific literature, facilitating its identification and purity assessment in commercial samples.

Emerging applications for chlorinated propiophenone derivatives continue to expand the potential uses of CAS No. 898788-41-5. Recent patent filings describe its incorporation into advanced material precursors and functional polymers, demonstrating the compound's versatility beyond traditional pharmaceutical applications. This diversification reflects broader trends in interdisciplinary chemical research and molecular design innovation.

Storage and handling recommendations for 3-(4-Chlorophenyl)-2',4'-dichloropropiophenone emphasize protection from moisture and light exposure, with optimal conditions typically involving ambient temperature storage in sealed containers. These precautions maintain the compound's stability and prevent degradation processes that could affect its performance in downstream applications.

The global supply chain for fine chemical intermediates like CAS No. 898788-41-5 has evolved significantly, with manufacturers implementing just-in-time production models and digital inventory systems. These advancements help meet the growing demand for research-grade chemicals while maintaining consistent quality standards across international markets.

Future research directions for 3-(4-Chlorophenyl)-2',4'-dichloropropiophenone may explore its potential in catalysis and materials science, building on its established role in pharmaceutical chemistry. The compound's structural motifs offer intriguing possibilities for designing functional materials with tailored properties, aligning with current interests in molecular engineering and smart material development.